5-Diazo-4-oxonorvaline

• CAS RN: 17808-06-9
• Molecular Formula: C26H50N2O3
• Molecular Weight: 157.13 g/mol
• IUPAC Name: (2S)-2-amino-5-diazo-4-oxopentanoic acid
• InChI: InChI=1S/C5H7N3O3/c6-4(5(10)11)1-3(9)2-8-7/h2,4H,1,6H2,(H,10,11)/t4-/m0/s1
• InChI Key: FMHPSVZSLZOGKT-BYPYZUCNSA-N
• Isomeric SMILES: C([C@@H](C(=O)O)N)C(=O)C=[N+]=[N-]
• SMILES: C(C(C(=O)O)N)C(=O)C=[N+]=[N-]
• synonyms: 5-diazo-4-oxonorvaline; 5-diazo-4-oxonorvaline, (D)-isome

Description

5-Diazo-4-oxonorvaline (DON) is a synthetic compound that has been extensively studied for its potential uses in scientific research. It belongs to the class of diazo ketones and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-Diazo-4-oxonorvaline is not fully understood, but it is believed to act as a competitive inhibitor of L-asparagine synthetase. This enzyme is responsible for the production of L-asparagine, an amino acid that is essential for the growth and survival of cancer cells. By inhibiting this enzyme, 5-Diazo-4-oxonorvaline may be able to prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
5-Diazo-4-oxonorvaline has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce the production of cytokines, and modulate the immune response. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Diazo-4-oxonorvaline in lab experiments is its ease of synthesis and purification. It is also relatively inexpensive compared to other compounds used in scientific research. However, one limitation of using 5-Diazo-4-oxonorvaline is its potential toxicity. It is important to handle and dispose of 5-Diazo-4-oxonorvaline properly to avoid any potential health risks.

Future Directions

There are many potential future directions for research involving 5-Diazo-4-oxonorvaline. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Further research is needed to fully understand the mechanism of action of 5-Diazo-4-oxonorvaline and to determine its safety and efficacy in humans. Other potential future directions include the use of 5-Diazo-4-oxonorvaline as a tool for studying enzyme mechanisms and as a substrate for enzyme assays. Overall, 5-Diazo-4-oxonorvaline has the potential to be a valuable tool in scientific research and may have important applications in the field of medicine.

Synthesis Methods

The synthesis of 5-Diazo-4-oxonorvaline involves the reaction of L-asparagine with diazomethane. This reaction results in the formation of 5-Diazo-4-oxonorvaline, which can then be purified and used for further research. The synthesis process of 5-Diazo-4-oxonorvaline is relatively simple and can be carried out in a laboratory setting with standard equipment and reagents.

Scientific Research Applications

5-Diazo-4-oxonorvaline has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of applications, including as a tool for studying enzyme mechanisms, as a substrate for enzyme assays, and as a potential therapeutic agent for cancer and other diseases.